Cas no 7504-29-2 ( )

• Product Name: &nbsp
• CAS No: 7504-29-2
• MF: C₁₄H₁₀Cl₂O
• MW: 265.134602069855
• CID: 981066
• PubChem ID: 348312
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-2-(4-chlorophenyl)ethanone
• 1-(2-chloro-phenyl)-2-(4-chloro-phenyl)-ethanone
• 2,4'-Dichlor-desoxybenzoin
• 2,4'-dichloro-deoxybenzoin
• AC1L899R
• NSC407578
• SureCN3377072
• SCHEMBL3377072
• DTXSID20324710
• NSC-407578
• HTDREFHTYBJGPB-UHFFFAOYSA-N
• 1-(2-Chlorophenyl)-2-(4-chlorophenyl)ethan-1-one
• 7504-29-2
• F97183
•  

• Inchi： 1S/C14H10Cl2O/c15-11-7-5-10(6-8-11)9-14(17)12-3-1-2-4-13(12)16/h1-8H,9H2
• InChI Key： HTDREFHTYBJGPB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 264.011
• Monoisotopic Mass: 264.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.289
• Boiling Point: 358.8°C at 760 mmHg
• Flash Point: 151.6°C
• Refractive Index: 1.602
• PSA: 17.07
• LogP: 4.41880